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Vimirogant Stability & Handling Guide

The table below summarizes the key stability and handling information for Vimirogant.

Property Specification / Recommendation

Known Stability Issue The free form is prone to instability [1].

Recommended Solution Use the stable hydrochloride salt form, which retains biological activity [1].

Storage (Powder) -20°C for 2-3 years [1] [2] [3].

Storage (Solution) -80°C for 6 months to 1 year [1] [2] [3].

Solubility 10 mM in DMSO [2].

Experimental Data & Protocols

For researchers designing experiments with Vimirogant, the following quantitative data and cited

methodologies can serve as a reference.

Bioactivity Profile The primary mechanism of action of Vimirogant is the inhibition of the RORγt receptor.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s546768?utm_src=pdf-body
https://www.smolecule.com/products/s546768?utm_src=pdf-interest
https://www.smolecule.com/products/s546768?utm_src=pdf-body
https://www.smolecule.com/products/s546768?utm_src=pdf-body
https://www.medchemexpress.com/ROR_gamma_-IN-1.html?srsltid=AfmBOop7U8LOr3exbE8cK17PX6aeGuOZvCuup5JQKSF6cU2wuzY6PlSn
https://www.medchemexpress.com/ROR_gamma_-IN-1.html?srsltid=AfmBOop7U8LOr3exbE8cK17PX6aeGuOZvCuup5JQKSF6cU2wuzY6PlSn
https://www.medchemexpress.com/ROR_gamma_-IN-1.html?srsltid=AfmBOop7U8LOr3exbE8cK17PX6aeGuOZvCuup5JQKSF6cU2wuzY6PlSn
https://www.abmole.com/products/vimirogant.html
https://www.peptidedb.com/pathways/vimirogant.html
https://www.medchemexpress.com/ROR_gamma_-IN-1.html?srsltid=AfmBOop7U8LOr3exbE8cK17PX6aeGuOZvCuup5JQKSF6cU2wuzY6PlSn
https://www.abmole.com/products/vimirogant.html
https://www.peptidedb.com/pathways/vimirogant.html
https://www.abmole.com/products/vimirogant.html
https://www.smolecule.com/products/s546768?utm_src=pdf-body
https://www.smolecule.com/products/s546768?utm_src=pdf-body
https://www.smolecule.com/products/s546768?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Assay Type Target / Effect Result (IC₅₀ / Kᵢ)

Biochemical Assay RORγt Inhibition (Kᵢ) 3.5 nM [1]

Biochemical Assay RORγt Inhibition (IC₅₀) 17 nM [1]

Cellular Assay IL-17A secretion (hPBMCs) IC₅₀ = 18 nM [1]

Cellular Assay IL-17A secretion (human whole blood) IC₅₀ = 192 nM [1]

Cellular Assay Th17 differentiation (mouse splenocytes) IC₅₀ = 57 nM [1]

In Vivo Experimental Model One cited study used the MOG₃₅‑₅₅/CFA immunized mouse EAE model (a

model of multiple sclerosis) to evaluate Vimirogant [1].

Protocol Summary: Mice were immunized to induce disease. Vimirogant was administered orally
(p.o.).
Outcome Measures: The study assessed the suppression of clinical symptoms, demyelination in the
central nervous system, and mRNA expression of inflammatory markers in the spinal cord [1].

Result: Vimirogant significantly suppressed disease progression across all measured parameters
[1].

FAQ for Researchers

What is the clinical status of Vimirogant? Vimirogant was discontinued from clinical development for

autoimmune disorders, including plaque psoriasis and multiple sclerosis [4]. Its development for dry eye

disease was also concluded after Phase II trials [4].

What is the recommended form of Vimirogant for research? Due to the instability of the free form, it is

advisable to use the stable hydrochloride salt form of Vimirogant for research purposes [1].

Vimirogant Mechanism of Action

This diagram illustrates the primary molecular mechanism of Vimirogant and its downstream effects on

Th17 cell function, based on data from cited sources [4] [1] [2].
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The diagram shows how Vimirogant, as a potent RORγt inhibitor, blocks the pathway inside Th17 cells that

leads to the production and secretion of IL-17A, a key driver in autoimmune diseases [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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